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For researchers and scientists venturing into the complex domain of computer architecture, the

choice of a simulation tool is paramount. Accurate and efficient simulation is the bedrock of

architectural exploration, enabling the evaluation of novel designs before committing to costly

hardware implementations. This guide provides a detailed comparison of two prominent open-

source x86 full-system simulators: GEM-5 and MARSSx86. We delve into their core features,

performance metrics based on experimental data, and the underlying methodologies to provide

a comprehensive resource for selecting the most suitable tool for your research needs.

At a Glance: Key Differences
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Feature GEM-5 MARSSx86

Primary Strength
Highly modular and extensible,

supporting multiple ISAs.

Detailed and cycle-accurate

x86-64 simulation.

Supported ISAs
x86, ARM, RISC-V, SPARC,

MIPS, Alpha, POWER.[1][2]
x86-64.[3][4]

Simulation Modes
Full System (FS) and Syscall

Emulation (SE).[3]
Full System.

Underlying Technology
Custom, modular C++ and

Python framework.[3]

Based on QEMU and PTLsim.

[5][6]

Community & Support
Large and active academic

and industry community.
Smaller user base.

Flexibility

High; components can be

easily swapped and extended.

[3]

Moderate; focused on detailed

x86 modeling.

Performance and Accuracy: An Experimental
Showdown
A critical aspect of any simulator is its fidelity to real hardware. This section presents

experimental data comparing GEM-5 and MARSSx86 against a real Intel Core i7-4770

"Haswell" microarchitecture. The benchmarks used are from the SPEC CPU2006 and MiBench

suites.

Experimental Protocols
The following methodology was employed in the comparative studies from which the data is

drawn.

Target Hardware: The baseline for comparison is an Intel Core i7-4770 processor with a

Haswell microarchitecture, operating at 3.40 GHz.[1][7]

Simulators Configuration: Both GEM-5 and MARSSx86 were configured to model the target

Haswell microarchitecture as closely as possible. This includes matching the core
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configuration, cache hierarchy (L1, L2, and L3 cache sizes, associativity, and latency), and

memory subsystem.

Benchmarks: A selection of integer and floating-point benchmarks from the SPEC CPU2006

suite and embedded benchmarks from the MiBench suite were used. For the SPEC

benchmarks, a fast-forwarding period of 100 million instructions was followed by a detailed

simulation of 500 million instructions from a representative portion of the program.[7]

Metrics:

Instructions Per Cycle (IPC): A measure of processor performance. The percentage error of

the simulated IPC compared to the hardware IPC is a key accuracy metric.

Cache Misses: The number of times the processor has to fetch data from a slower level of

the memory hierarchy. The error in simulated cache miss rates indicates the accuracy of the

memory subsystem model.

Branch Mispredictions: The frequency with which the processor incorrectly predicts the

outcome of a conditional branch, leading to pipeline flushes. The accuracy of this metric

reflects the fidelity of the branch predictor model.

Simulation Speed: Measured in terms of host time (seconds) to complete the simulation. This

indicates the performance of the simulator itself.

Quantitative Performance Data
The following tables summarize the mean absolute percentage error (MAPE) of GEM-5 and

MARSSx86 for various metrics when compared to the real Haswell hardware. Lower

percentages indicate higher accuracy.

Table 1: Mean Absolute Percentage Error (MAPE) in IPC[1]
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Benchmark Suite GEM-5 MARSSx86

MiBench (embedded) 37.6% 33.03%

SPEC CPU2006 (integer) 37.1% 22.16%

SPEC CPU2006 (floating

point)
35.4% 32.0%

Table 2: Mean Absolute Percentage Error (MAPE) in L1 Data Cache Misses

Benchmark Suite GEM-5 MARSSx86

MiBench (embedded) >100% ~40%

SPEC CPU2006 (integer) >100% ~60%

SPEC CPU2006 (floating

point)
>100% ~50%

Table 3: Mean Absolute Percentage Error (MAPE) in L3 Cache Misses

Benchmark Suite GEM-5 MARSSx86

MiBench (embedded) ~80% ~70%

SPEC CPU2006 (integer) >100% ~90%

SPEC CPU2006 (floating

point)
>100% >100%

Table 4: Mean Absolute Percentage Error (MAPE) in Branch Mispredictions
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Benchmark Suite GEM-5 MARSSx86

MiBench (embedded) >100% ~70%

SPEC CPU2006 (integer) >100% ~80%

SPEC CPU2006 (floating

point)
>100% ~90%

Table 5: Average Simulation Time (Lower is Better)[1]

Benchmark Suite GEM-5 MARSSx86

MiBench (embedded) Slower Faster

SPEC CPU2006 (integer) Slower Faster

SPEC CPU2006 (floating

point)
Slower Faster

Architectural Deep Dive and Simulation Workflow
To better understand the practical application of these simulators, this section outlines their

architectural foundations and typical simulation workflows.

GEM-5: The Modular Powerhouse
GEM-5 is renowned for its modular and extensible design, which allows researchers to mix and

match different components to create a custom simulation environment.[3] It is not just a

simulator but a framework for building simulators.
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Python Configuration

C++ Simulation Core

Simulation Objects
(CPU, Cache, Memory)

Event-Driven Simulation Loop

Instantiates

Configuration Script (*.py)

Defines

ISA Models
(x86, ARM, etc.)

Executes

Memory System Models

Accesses
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Start

1. Setup Environment
- Compile GEM-5

- Obtain Disk Image & Kernel

2. Create Python Config Script
- Define System Components

- Specify Workload

3. Run Simulation
- ./build/X86/gem5.opt 

4. Analyze Results
- stats.txt
- config.ini

End

Host System

QEMU
(Functional Emulation)

MARSSx86 Core

Provides Functional Execution

PTLsim
(Timing Simulation)

Returns Timing Information Drives Timing Model
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Start

1. Setup Environment
- Compile MARSSx86

- Create QCOW2 Disk Image

2. Boot OS in QEMU
- qemu-system-x86_64 ...

3. Switch to Simulation Mode
- Use simconfig command in QEMU monitor

4. Analyze Results
- Output statistics file

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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